![molecular formula C21H28N4O2 B5234631 1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine](/img/structure/B5234631.png)
1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as A-317567, and it has been used in various studies to investigate its potential applications in the field of medicine. A-317567 is a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain perception and inflammation.
Mechanism of Action
The mechanism of action of A-317567 involves its selective antagonism of the 1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine receptor. This compound receptors are involved in pain perception, inflammation, and thermoregulation. By blocking these receptors, A-317567 can reduce pain perception and inflammation.
Biochemical and Physiological Effects
A-317567 has been shown to have significant biochemical and physiological effects. In animal studies, A-317567 has been shown to reduce pain perception and inflammation. It has also been shown to reduce hyperalgesia, which is an increased sensitivity to pain. Additionally, A-317567 has been shown to reduce itch and cough.
Advantages and Limitations for Lab Experiments
One of the main advantages of using A-317567 in lab experiments is its selectivity for the 1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine receptor. This means that it can be used to investigate the role of this receptor in pain perception and inflammation without affecting other receptors. However, one of the limitations of using A-317567 is its low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the use of A-317567 in scientific research. One potential application is in the development of new pain medications. By understanding the mechanism of action of A-317567, researchers can develop new drugs that target the 1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine receptor and provide pain relief. Additionally, A-317567 could be used to investigate the role of this compound receptors in other physiological processes, such as thermoregulation and inflammation.
Conclusion
In conclusion, A-317567 is a chemical compound that has gained significant attention in scientific research. Its selective antagonism of the this compound receptor has made it a valuable tool for investigating the role of this receptor in pain perception and inflammation. A-317567 has significant potential for the development of new pain medications and for investigating the role of this compound receptors in other physiological processes.
Synthesis Methods
The synthesis of A-317567 involves several steps, starting with the reaction of 3-ethoxybenzaldehyde with 2-chloro-3-pyridinecarboxaldehyde to form 1-(2-chloro-3-pyridinyl)-3-ethoxybenzene. This intermediate is then reacted with piperazine and acetic anhydride to form 1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine. The final product is then purified using column chromatography.
Scientific Research Applications
A-317567 has been used in various scientific research studies to investigate its potential applications in the field of medicine. One of the most significant applications of A-317567 is in the treatment of pain. 1-[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]-N-(3-ethoxybenzyl)methanamine receptors are involved in pain perception, and A-317567 has been shown to be a selective antagonist of these receptors. This means that it can block the pain signals transmitted by these receptors, leading to pain relief.
properties
IUPAC Name |
1-[4-[3-[[(3-ethoxyphenyl)methylamino]methyl]pyridin-2-yl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O2/c1-3-27-20-8-4-6-18(14-20)15-22-16-19-7-5-9-23-21(19)25-12-10-24(11-13-25)17(2)26/h4-9,14,22H,3,10-13,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOATYLFUUKASRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)CNCC2=C(N=CC=C2)N3CCN(CC3)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.